Cas no 862713-98-2 (1-({(tert-Butoxy)carbonylamino}amino)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-({(tert-Butoxy)carbonylamino}amino)-2,2,2-trifluoroethan-1-one
• CAS No: 862713-98-2
• MF: C₇H₁₁F₃N₂O₃
• MW: 228.169052362442
• CID: 3446429
• PubChem ID: 45158410
• Update Time: 2025-05-21

1-({(tert-Butoxy)carbonylamino}amino)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• HYDRAZINECARBOXYLIC ACID, 2-(TRIFLUOROACETYL)-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl 2-(trifluoroacetyl)hydrazinecarboxylate
• tert-butyl 2-(2,2,2-trifluoroacetyl)hydrazinecarboxylate
• 1-({[(tert-Butoxy)carbonyl]amino}amino)-2,2,2-trifluoroethan-1-one
• MJB71398
• JAMGLKGCPSLRNJ-UHFFFAOYSA-N
• AB72157
• 862713-98-2
• C7H11F3N2O3
• STL450197
• tert-butyl N-[(2,2,2-trifluoroacetyl)amino]carbamate
• AKOS027476110
• t-butyl 2-(trifluoroacetyl)hydrazinecarboxylate
• EN300-128025
• 1-{[(TERT-BUTOXYCARBONYL)AMINO]AMINO}-2,2,2-TRIFLUOROETHANONE
• 1-({(tert-Butoxy)carbonylamino}amino)-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C7H11F3N2O3/c1-6(2,3)15-5(14)12-11-4(13)7(8,9)10/h1-3H3,(H,11,13)(H,12,14)
• InChI Key： JAMGLKGCPSLRNJ-UHFFFAOYSA-N
• SMILES： FC(C(NNC(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 228.07217670Da
• Monoisotopic Mass: 228.07217670Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hydrazinecarboxylic acids and derivatives Hydrazinecarboxylic acid esters

Additional information on 1-({(tert-Butoxy)carbonylamino}amino)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-({(tert-Butoxy)carbonylamino}amino)-2,2,2-trifluoroethan-1-one (CAS No. 862713-98-2)

The compound 1-({(tert-Butoxy)carbonylamino}amino)-2,2,2-trifluoroethan-1-one (CAS No. 862713-98-2) is a specialized organic molecule widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroacetyl group and a tert-butoxycarbonyl (Boc) protected amine, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for this compound due to its role in peptide synthesis, drug discovery, and catalysis. The growing demand for fluorinated compounds in modern therapeutics has further amplified interest in this chemical.

One of the key reasons for the popularity of 1-({(tert-Butoxy)carbonylamino}amino)-2,2,2-trifluoroethan-1-one is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical manufacturing, this compound's efficient synthesis and minimal environmental impact align with global trends. Searches related to eco-friendly reagents and sustainable intermediates often highlight its relevance. Additionally, its stability under various conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry applications.

The Boc-protected moiety in 1-({(tert-Butoxy)carbonylamino}amino)-2,2,2-trifluoroethan-1-one is particularly noteworthy. This group is extensively used in peptide coupling reactions and solid-phase synthesis, addressing common challenges such as racemization and side reactions. Laboratories focusing on bioconjugation and proteomics frequently inquire about its applications. Moreover, the trifluoromethyl group enhances the compound's metabolic stability, a critical factor in medicinal chemistry and drug design.

Recent advancements in AI-driven drug discovery have also brought attention to CAS No. 862713-98-2. Computational models often predict its utility in fragment-based drug design due to its modular structure. Queries about machine learning in chemistry and virtual screening tools frequently intersect with discussions about this compound. Its compatibility with automated synthesis platforms further cements its position in cutting-edge research.

In summary, 1-({(tert-Butoxy)carbonylamino}amino)-2,2,2-trifluoroethan-1-one (CAS No. 862713-98-2) is a versatile and highly sought-after compound in modern chemical research. Its applications span pharmaceutical development, agrochemical innovation, and material science, making it a cornerstone of industrial and academic laboratories. As the scientific community continues to explore its potential, this compound remains at the forefront of innovative chemical solutions.